molecular formula C10H13BrFNO2S B7575600 N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine

N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine

Cat. No. B7575600
M. Wt: 310.19 g/mol
InChI Key: DQSBJIUDPUYFIB-UHFFFAOYSA-N
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Description

N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine, commonly known as 'BFE', is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFE is a member of the amphetamine class of drugs and is structurally similar to other psychoactive substances such as MDMA and methamphetamine.

Mechanism of Action

BFE acts as a potent inhibitor of the dopamine and serotonin transporters, which leads to an increase in the extracellular levels of these neurotransmitters. This increase in neurotransmitter levels is thought to be responsible for the therapeutic effects of BFE in treating various mental health disorders.
Biochemical and Physiological Effects:
BFE has been shown to have a range of effects on the body, including increased heart rate, blood pressure, and body temperature. It also has the potential to induce feelings of euphoria, increased sociability, and heightened sensory perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFE for laboratory experiments is its high potency and selectivity for the dopamine and serotonin transporters. This makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, due to its psychoactive effects, BFE must be handled with care and caution in laboratory settings.

Future Directions

There are several potential future directions for research on BFE. One area of interest is the development of novel therapeutic agents based on the structure of BFE that may have improved efficacy and reduced side effects. Additionally, further studies are needed to fully understand the long-term effects of BFE use and its potential for abuse and addiction.
In conclusion, N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine, or BFE, is a chemical compound with significant potential for use in the treatment of various neurological and psychiatric disorders. Its unique mechanism of action and potent effects on neurotransmitter levels make it a valuable tool for scientific research. However, caution must be exercised in its use due to its psychoactive effects and potential for abuse. Further research is needed to fully understand the therapeutic potential and limitations of BFE.

Synthesis Methods

The synthesis of BFE involves the reaction of 2-bromo-4-fluorobenzyl chloride with 2-methylsulfonylethanamine in the presence of a base. The resulting product is then purified through recrystallization to obtain a highly pure form of BFE.

Scientific Research Applications

BFE has been studied extensively for its potential use in treating various neurological and psychiatric disorders such as depression, anxiety, and addiction. Studies have shown that BFE has a unique mechanism of action that involves the modulation of neurotransmitter levels in the brain, specifically dopamine and serotonin.

properties

IUPAC Name

N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13BrFNO2S/c1-16(14,15)5-4-13-7-8-2-3-9(12)6-10(8)11/h2-3,6,13H,4-5,7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQSBJIUDPUYFIB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)CCNCC1=C(C=C(C=C1)F)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13BrFNO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-Bromo-4-fluorobenzyl)-2-(methylsulfonyl)ethan-1-amine

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